Cas no 544-63-8 (Myristic acid)

• Product Name: Myristic acid
• CAS No: 544-63-8
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• MDL: MFCD00002744
• CID: 38231
• PubChem ID: 24896795
• Update Time: 2025-10-22

Myristic acid Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid
• myristic acid, pure
• Myristinsaeure
• Myristic acid
• MYRISTIC ACID BIOTECH GRADE
• MYRISTIC ACID(SG) PrintBack
• n-Tetradecanoic acid
• Tetradecanoic acid (Myristic)
• 1-hydroxytriacontane
• 1-triaconatanol
• 3H-myristic acid
• melissyl
• melissyl alcohol
• MIRACULAN
• myricyl
• myricyl alcohol
• myristolic acid
• n-Myristic acid
• Nutron
• Prosopol
• tetradecoic acid
• Tomatex
• triacontyl alcohol
• WELL-BLOOM
• 1-Tridecanecarboxylic acid
• C14:0
• NSC 5028
• Crodacid
• n-Tetradecoic acid
• n-Tetradecan-1-oic acid
• Univol U 316S
• Hydrofol acid 1495
• Emery 655
• Myristate
• Hystrene 9014
• C14 fatty acid
• Myristic acid (natural)
• Tetradecanoate
• acide tetradecanoique
• FEMA No. 2764
• Philacid 1400
• Prifac 2942
• EINEC
• Myristinsαure
• NAA104
• NAA142
• Neo-Fat 14
• neo-fat14
• n-Myristicacid
• n-tetradecan-1-oicacid
• Myristic acid，99%
• 4086-70-8
• CH3-[CH2]12-COO(-)
• tetradecoate
• CH3-[CH2]12-COOH
• 14:0
• MLS002152942
• MLSMR
• 41669-40-3
• 822-12-8
• n-tetradecan-1-oate
• n-tetradecoate
• 14
• 1-tetradecanecarboxylic acid
• 13429-27-1
• C14
• SMR001224536
• 544-63-8
• 1-tetradecanecarboxylate
• 14:00
• s5617
• CS-0018531
• DS-3833
• MYRISTIC ACID [MI]
• n-Tetradecanoate
• CH3-(CH2)12-COOH
• NCGC00259401-01
• Myristic acid, Sigma Grade, >=99%
• BDBM50147581
• CHEBI:28875
• Tetradecanoicacid
• MYRISTIC ACID [FHFI]
• IS_D27-TETRADECANOIC ACID
• MYRISTIC ACID [HSDB]
• SR-01000854525-3
• TETRADECANSAEURE
• NCGC00256547-01
• AI3-15381
• Epitope ID:176772
• Myristic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• fatty acid 14:0
• 4-02-00-01126 (Beilstein Handbook Reference)
• Myristic acid, puriss.
• W-109088
• Myristic acid, ?99%
• MYRISTIC ACID [USP-RS]
• NCGC00091068-03
• MYRISTIC ACID (II)
• HSDB 5686
• Acid, Tetradecanoic
• HMS3039E15
• MYRISTIC ACID [MART.]
• NCGC00091068-02
• 3v2n
• NS00010444
• UNII-0I3V7S25AW
• PRIFRAC-2942
• NSC 122834
• F8889-5016
• MYRISTIC ACID (MART.)
• NAA 104
• GTPL2806
• tridecanecarboxylic acid
• EINECS 208-875-2
• 3w9k
• DTXSID6021666
• BRN 0508624
• CCRIS 4724
• NSC5028
• M0476
• Myristic Acid, Reagent
• MyristicAcid-13C14
• Tetradecanoic (Myristic) acid
• C06424
• EN300-78099
• BP-27915
• G74510
• Myristic acid (8CI)
• 32112-52-0
• NAA 142
• HY-N2041
• Myristic acid, natural
• 0I3V7S25AW
• MFCD00002744
• EDAE4876-C383-4AD4-A419-10C0550931DB
• 1-Tridecanecarboxylate
• NCGC00091068-01
• AKOS009156714
• Myristic acid, United States Pharmacopeia (USP) Reference Standard
• NSC-5028
• Z1954802504
• Myristic acid, >=98.0% (GC)
• SCHEMBL6374
• Myristic acid, analytical standard
• Myristic acid [NF]
• WLN: QV13
• Myristic acid, 95%
• MYRISTIC-14-13C ACID
• MYRISTIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
• Acid, Myristic
• Myristic acid pure
• Tox21_201852
• CAS-544-63-8
• Hystrene 9514
• MYRISTIC ACID (USP-RS)
• Q422658
• bmse000737
• DB08231
• HMS3648O20
• ACIDO MYNISTICO
• FA 14:0
• Edenor C 14
• DTXCID501666
• SR-01000854525
• CHEMBL111077
• MYRISTIC ACID (CONSTITUENT OF SAW PALMETTO)
• Myristic acid, Vetec(TM) reagent grade, 98%
• EINECS 250-924-5
• LMFA01010014
• MYRISTIC ACID [FCC]
• PHILACID-1400
• STL185697
• Univol U 3165
• myristoate
• Tetradecanoic acid (9CI)
• Myristic acid, >=95%, FCC, FG
• CCG-266785
• Tox21_302781
• 3usx
• AC-34674
• MYRISTIC ACID [II]
• 62217-70-3
• myristoic acid
• HY-N2041R
• 208-875-2
• FM62595
• Myristic acid (Standard)

• MDL： MFCD00002744
• Inchi： 1S/C14H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-13H2,1H3,(H,15,16)
• InChI Key： TUNFSRHWOTWDNC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC(=O)O
• BRN： 508624

Computed Properties

• Exact Mass: 228.20900
• Monoisotopic Mass: 228.208930132 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.37
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: 0.862
• Melting Point: 52-54 °C (lit.)
• Boiling Point: 250 °C/100 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: nD60 1.4305; nD70 1.4273
• Solubility: 1.07mg/l
• Water Partition Coefficient: <0.1 g/100 mL at 18 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, bases.
• PSA: 37.30000
• LogP: 4.77210
• Odor: The odor should be faint with no rancidity.
• Refractive Index: Index of refraction: 1.4723 at 70 °C/D
• Merck: 6333
• FEMA: 2764
• Vapor Pressure: 1 mm Hg at 288 °F ; 5 mm Hg at 345° F; 760 mm Hg at 604° F (NTP, 1992)
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in absolute ethanol, methanol, ether, petroleum ether, benzene, chloroform.

Myristic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： 38
• Safety Instruction： S24/25
• RTECS：QH4375000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 i.v. in mice: 432.6 mg/kg (Or, Wretlind)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Myristic acid

Introduction to Myristic Acid (CAS No. 544-63-8)

Myristic acid, chemically known as tetradecanoic acid, is a saturated fatty acid with the molecular formula C₁₄H₂₈O₂ and a CAS number of 544-63-8. This compound is widely recognized for its diverse applications in pharmaceuticals, cosmetics, and industrial processes. Its unique structural properties and biological activities have garnered significant attention in recent years, particularly in the field of medicinal chemistry and biochemistry.

The molecular structure of myristic acid consists of a 14-carbon chain terminated by a carboxyl group (-COOH). This linear configuration allows it to participate in various biochemical interactions, making it a valuable component in the synthesis of complex molecules. The compound is typically obtained through the esterification of myristic oil or synthesized via chemical processes, ensuring high purity and consistency for industrial and research purposes.

In recent years, research on myristic acid has expanded significantly, highlighting its potential in multiple therapeutic applications. One of the most notable areas of study has been its role in modulating cellular signaling pathways. Studies have demonstrated that myristic acid can influence the activity of certain proteins by modifying their conformational states. This property has been particularly intriguing for researchers developing targeted therapies for neurological disorders, where precise protein regulation is crucial.

Moreover, myristic acid has been investigated for its anti-inflammatory and antioxidant properties. In preclinical studies, it has shown promise in reducing inflammation by inhibiting key enzymes such as COX-2 and NF-κB. These findings have opened new avenues for the development of novel anti-inflammatory drugs that leverage the natural benefits of myristic acid. Additionally, its antioxidant effects make it a promising candidate for formulations aimed at combating oxidative stress-related diseases.

The pharmaceutical industry has also explored the use of myristic acid as an excipient in drug formulations. Its ability to enhance drug solubility and stability has made it a valuable component in oral and topical medications. Recent advancements have shown that myristic acid can improve the bioavailability of certain bioactive compounds by facilitating their absorption through lipid-based delivery systems. This application has significant implications for improving the efficacy of treatments for various conditions.

Beyond pharmaceuticals, myristic acid finds extensive use in the cosmetic industry due to its emollient and moisturizing properties. It is commonly incorporated into skincare products to enhance skin barrier function and reduce water loss. The compound's ability to penetrate the skin's epidermal layer makes it an effective ingredient for formulations aimed at improving skin health and appearance. Furthermore, its compatibility with other cosmetic ingredients ensures that products containing myristic acid are both effective and pleasant to use.

Industrial applications of myristic acid are equally diverse. It serves as a key intermediate in the synthesis of biodiesel and other biofuels, contributing to sustainable energy solutions. Additionally, its use in lubricants and coatings enhances performance by providing thermal stability and corrosion resistance. These applications underscore the versatility of myristic acid, demonstrating its importance beyond biological contexts.

Recent research has also highlighted the role of myristic acid in metabolic health. Studies have indicated that it can influence lipid metabolism by modulating the activity of enzymes involved in fatty acid oxidation and synthesis. This has sparked interest in exploring its potential as a therapeutic agent for metabolic disorders such as obesity and type 2 diabetes. While further clinical trials are needed to fully understand its effects, preliminary findings are promising.

The safety profile of myristic acid is another critical aspect that has been thoroughly examined. Numerous toxicological studies have demonstrated its low toxicity when used within recommended concentrations. This makes it suitable for widespread application across multiple industries without significant health risks. Regulatory bodies have recognized these findings, allowing for its inclusion in various products with appropriate labeling and usage guidelines.

In conclusion, Myristic Acid (CAS No. 544-63-8) is a multifaceted compound with extensive applications across pharmaceuticals, cosmetics, and industrial sectors. Its unique chemical properties and biological activities have positioned it as a key player in modern research and development efforts. As scientific understanding continues to evolve, it is likely that new uses for Myristic Acid will emerge, further solidifying its importance in both academic and commercial settings.